Lipophilicity (LogP) Differentiation: 5-Isopropyl vs. 5-Methyl, 5-Ethyl, and 5-Cyclopropyl Triazole-4-carbaldehyde Analogs
The target 5-isopropyl compound exhibits a calculated LogP of 2.3291 (Leyan in-house method) , which is +0.81 log units higher than the 5-methyl analog (LogP 1.51412) and +0.56 log units higher than the 5-ethyl analog (LogP 1.7681) . By the XLogP3 prediction method, the target compound scores 1.8 [1] versus 1.2 for the 5-cyclopropyl analog [2], a +0.6 log unit increase. All compounds share an identical topological polar surface area (TPSA) of 47.8 Ų, confirming that lipophilicity is the dominant differentiating physicochemical parameter.
| Evidence Dimension | Calculated lipophilicity (LogP / XLogP3) |
|---|---|
| Target Compound Data | LogP 2.3291 (Leyan); XLogP3 1.8 (PubChem/Kuujia) |
| Comparator Or Baseline | 5-Me LogP 1.51412; 5-Et LogP 1.7681; 5-cPr XLogP3 1.2 |
| Quantified Difference | ΔLogP = +0.56 to +0.81 (Leyan method); ΔXLogP3 = +0.6 (vs. 5-cPr) |
| Conditions | In silico prediction; TPSA constant at 47.8 Ų across all analogs |
Why This Matters
Higher lipophilicity at constant TPSA translates to enhanced passive membrane permeability, making this compound the preferred choice when designing brain-penetrant or intracellular-targeting triazole derivatives.
- [1] Kuujia.com. 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS 1780902-53-5). Computed Properties, XLogP3 1.8. View Source
- [2] Kuujia.com. 1-Cyclopentyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde (CAS 1785379-24-9). Computed Properties, XLogP3 1.2. View Source
